Cas no 175696-70-5 (3-(Pyrrolidin-1-yl)benzylamine)

3-(Pyrrolidin-1-yl)benzylamine is a versatile organic compound featuring a benzylamine core substituted with a pyrrolidine moiety at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The pyrrolidine ring enhances solubility and bioavailability, while the benzylamine group offers a reactive site for further functionalization. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for derivatization. The compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its balanced lipophilicity and amine functionality. Proper handling under inert conditions is recommended to preserve its integrity.
3-(Pyrrolidin-1-yl)benzylamine structure
175696-70-5 structure
Product Name:3-(Pyrrolidin-1-yl)benzylamine
CAS No:175696-70-5
MF:C11H16N2
MW:176.258142471313
CID:137217
PubChem ID:7162061
Update Time:2025-05-27

3-(Pyrrolidin-1-yl)benzylamine Chemical and Physical Properties

Names and Identifiers

    • (3-(Pyrrolidin-1-yl)phenyl)methanamine
    • (3-pyrrolidin-1-ylphenyl)methanamine
    • (3-Pyrrolidin-1-ylphenyl)methylamine
    • 3-Pyrrolidinobenzylamine
    • (3-pyrrolidinylphenyl)methylamine
    • [3-(pyrrolidin-1-yl)phenyl]methanamine
    • 3-(1-pyrrolidinyl)-benzenemethanamine
    • 3-(Pyrrolidin-1-yl)benzylamine
    • CHEMBRDG-BB 4014845
    • 3-(Pyrrolidin-1-yl)benzylamine, 1-[3-(Aminomethyl)phenyl]pyrrolidine
    • 1-[3-(PYRROLIDIN-1-YL)PHENYL]METHANAMINE
    • FT-0721130
    • 175696-70-5
    • W-206227
    • DTXSID00428144
    • CS-0328501
    • 7Z3
    • MS-22283
    • CHEBI:195084
    • Benzenemethanamine, 3-(1-pyrrolidinyl)-
    • (3-Pyrrolidin-1-yl)benzylamine
    • 1-(3-Pyrrolidin-1-Ylphenyl)methanamine
    • SCHEMBL109316
    • [3-(Pyrrolidin-1-yl)phenyl]methylamine
    • Q27456788
    • AKOS006343966
    • CC38513
    • BXTWTBYGOKOWQX-UHFFFAOYSA-N
    • MFCD07772827
    • 3-(Pyrrolidin-1-yl)benzylamine 90%
    • [3-(Pyrrolidin-1-yl)phenyl]methylamine90%
    • [3-(Pyrrolidin-1-yl)phenyl]methylamine 90%
    • DB-065115
    • MDL: MFCD07772827
    • Inchi: 1S/C11H16N2/c12-9-10-4-3-5-11(8-10)13-6-1-2-7-13/h3-5,8H,1-2,6-7,9,12H2
    • InChI Key: BXTWTBYGOKOWQX-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=C(CN)C=2)CCCC1

Computed Properties

  • Exact Mass: 176.13100
  • Monoisotopic Mass: 176.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 328.1±25.0 °C at 760 mmHg
  • Flash Point: 132.6±18.3 °C
  • PSA: 29.26000
  • LogP: 2.51080
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(Pyrrolidin-1-yl)benzylamine Security Information

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